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Executive Summary

This technical guide addresses the available information for Lead diundec-10-enoate. A
comprehensive search for a specific CAS number and detailed experimental data for this
compound has revealed a significant information gap in publicly accessible scientific literature
and chemical databases. Consequently, this document provides a detailed analysis of its
constituent components—Ilead and undec-10-enoic acid—to offer a foundational
understanding. This guide synthesizes the known properties of these precursors to infer
potential characteristics and applications of Lead diundec-10-enoate, while clearly noting the
absence of direct experimental validation.

Chemical Identification and Properties

A specific CAS (Chemical Abstracts Service) number for Lead diundec-10-enoate could not
be located in the searched databases. However, the CAS number for the undec-10-enoate
anion is 1328-71-8[1]. Undec-10-enoic acid, the precursor to the undec-10-enoate ligand, has
the CAS number 112-38-9[2][3].

Properties of Undec-10-enoic Acid

Undec-10-enoic acid, also known as undecylenic acid, is a naturally occurring fatty acid. Itis a
key component in the synthesis of various chemicals. The following table summarizes its key
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quantitative properties.

Property Value Source
Molecular Formula C11H2002 [1]
Molecular Weight 184.28 g/mol [1]

CAS Number 112-38-9 [2][3]
Melting Point 24.5°C

Boiling Point 275 °C

Density 0.912 g/cm? [2]
Flash Point 149 °C (300 °F) [2]

Properties of Related Esters

Methyl undec-10-enoate is an ester derivative of undec-10-enoic acid and serves as a useful

proxy for understanding the chemical behavior of undec-10-enoate esters.

Property Value Source
Molecular Formula C12H2202 [4]
Molecular Weight 198.3 g/mol [4]

CAS Number 111-81-9 [4](5]
Density 0.885 g/cm?® at 20°C [4]
Boiling Range 253.5°C to 259.06°C at 1013 4]

hPa

Water Solubility

4.5 mg/L at 20°C

Potential Synthesis and Experimental Protocols

While no specific protocol for the synthesis of Lead diundec-10-enoate was found, a general

approach for the synthesis of lead salts from carboxylic acids can be proposed. This would
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likely involve the reaction of a soluble lead salt, such as lead(ll) acetate or lead(ll) nitrate, with
undec-10-enoic acid or a soluble salt thereof.

Hypothetical Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of a lead carboxylate

salt.
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A generalized workflow for the synthesis of Lead diundec-10-enoate.

Potential Biological Interactions and Signaling
Pathways

Direct evidence of the interaction of Lead diundec-10-enoate with biological systems is
unavailable. However, the toxicity of lead is well-documented and is known to interfere with
numerous signaling pathways. It is plausible that Lead diundec-10-enoate, upon dissociation,
could release lead ions that would then interact with these pathways.

General Impact of Lead on Cellular Signhaling

Lead is known to affect various signaling pathways, primarily by mimicking or displacing
essential divalent cations like calcium (Ca?*) and zinc (Zn2*). The following diagram illustrates

a simplified overview of potential cellular targets of lead.
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Simplified overview of potential lead interference with cellular signaling.

Applications and Future Research

Undecylenic acid and its derivatives are utilized in the cosmetic and personal care industries,
and as intermediates in the synthesis of polymers and fragrances[2][4]. Due to the inherent
toxicity of lead, the application of Lead diundec-10-enoate in drug development is highly
unlikely. Research into its specific properties would be necessary to identify any potential, non-
therapeutic applications, likely in materials science where the properties of both the fatty acid

and the metal are desired.
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Conclusion

The available data on Lead diundec-10-enoate is extremely limited. This guide has provided a
theoretical framework based on the known properties of its constituent parts. Further empirical
research is required to determine the actual chemical, physical, and biological properties of this
compound. Researchers interested in this molecule will need to undertake foundational
research, including synthesis, characterization, and toxicological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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